Cas no 855286-71-4 (6,8-DIBROMO-2H-CHROMENE-3-CARBOXYLIC ACID)

6,8-Dibromo-2H-chromene-3-carboxylic acid is a brominated chromene derivative characterized by its carboxylic acid functional group and dibromo substitution at the 6 and 8 positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules and functional materials. The presence of bromine atoms enhances its reactivity, enabling selective cross-coupling reactions and further functionalization. Its chromene core contributes to potential applications in medicinal chemistry, such as the synthesis of bioactive heterocycles. The carboxylic acid group allows for easy derivatization, making it a valuable building block for constructing complex molecular architectures. Suitable for research and industrial applications requiring precise brominated intermediates.
6,8-DIBROMO-2H-CHROMENE-3-CARBOXYLIC ACID structure
855286-71-4 structure
Product Name:6,8-DIBROMO-2H-CHROMENE-3-CARBOXYLIC ACID
CAS No:855286-71-4
MF:C10H6Br2O3
MW:333.960841655731
MDL:MFCD04114599
CID:869216
PubChem ID:53408341
Update Time:2025-06-09

6,8-DIBROMO-2H-CHROMENE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 6,8-DIBROMO-2H-CHROMENE-3-CARBOXYLIC ACID
    • 6,8-Dibromo-2H-chromene-3-carboxylicacid
    • 6,8-Dibromo-2H-1-benzopyran-3-carboxylic acid
    • AB18649
    • EN300-330005
    • DTXSID40696224
    • C10H6Br2O3
    • FT-0723410
    • 855286-71-4
    • MDL： MFCD04114599
    • Inchi： 1S/C10H6Br2O3/c11-7-2-5-1-6(10(13)14)4-15-9(5)8(12)3-7/h1-3H,4H2,(H,13,14)
    • InChI Key： CAVDGEMGHOBGIY-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC2C=C(C(=O)O)COC=21)Br

Computed Properties

  • Exact Mass: 331.86800
  • Monoisotopic Mass: 331.868
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 2.9

Experimental Properties

  • PSA: 46.53000
  • LogP: 3.07200

6,8-DIBROMO-2H-CHROMENE-3-CARBOXYLIC ACID Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

6,8-DIBROMO-2H-CHROMENE-3-CARBOXYLIC ACID Pricemore >>

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